Cas no 5335-36-4 (Acetic acid,2-cyano-2-(2-phenylhydrazinylidene)-, ethyl ester)

• Product Name: Acetic acid,2-cyano-2-(2-phenylhydrazinylidene)-, ethyl ester
• CAS No: 5335-36-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 381138
• PubChem ID: 5367152
• Update Time: 2025-04-19

Acetic acid,2-cyano-2-(2-phenylhydrazinylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-cyano-2-(2-phenylhydrazinylidene)-, ethyl ester
• ethyl (2Z)-2-cyano-2-(phenylhydrazinylidene)acetate
• ethyl (2Z)-cyano(phenylhydrazono)ethanoate
• NSC2933
• 5335-36-4
• AKOS001620185
• DTXSID30418634
• F8880-2493
• NSC-2933
• 2-CYANO-2-OXOACETIC ACID, 2-PHENYLHYDRAZONE
• 27097-86-5
• (Z)-(ethyl cyano(2-phenylhydrazin-1-ylidene)formate)

• Inchi： 1S/C11H11N3O2/c1-2-16-11(15)10(8-12)14-13-9-6-4-3-5-7-9/h3-7,13H,2H2,1H3/b14-10-
• InChI Key： NVOMLTILICGMJT-UVTDQMKNSA-N
• SMILES： O(C(/C(/C#N)=N\NC1C=CC=CC=1)=O)CC

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.5A^2

Experimental Properties

• Density: 1.14
• Boiling Point: 322.4°C at 760 mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.551
• PSA: 74.48